Cas no 38916-91-5 (erythro-Guaiacylglycerol)

• Product Name: erythro-Guaiacylglycerol
• CAS No: 38916-91-5
• MF: C₁₀H₁₄O₅
• MW: 214.215163707733
• CID: 837522
• PubChem ID: 12310250
• Update Time: 2025-08-05

erythro-Guaiacylglycerol Chemical and Physical Properties

Names and Identifiers

• erythro-Guaiacylglycerol
• (1S,2R)-1-(4-Hydroxy-3-methoxyphenyl)-1,2,3-propanetriol
• (+)-Erythro-guaiacylglycerol
• Guaiacylglycerol
• guaicylglycerol
• (1R,2S)-rel-1-(4-Hydroxy-3-methoxyphenyl)-1,2,3-propanetriol
• (1R,2S)-1-(4-hydroxy-3-methoxyphenyl)propane-1,2,3-triol
• 38916-91-5
• (-)-(7R,8S)-guaiacylglycerol
• Q27136116
• CHEBI:67645
• erythro-1-(4-Hydroxy-3-methoxyphenyl)-1,2,3-propanetriol
• FS-9853
• AKOS032962389
• CHEMBL3608841
• (1S,2R)-1-(4-hydroxy-3-methoxyphenyl)propane-1,2,3-triol
• [ "" ]

• Inchi： 1S/C10H14O5/c1-15-9-4-6(2-3-7(9)12)10(14)8(13)5-11/h2-4,8,10-14H,5H2,1H3/t8-,10+/m0/s1
• InChI Key： LSKFUSLVUZISST-WCBMZHEXSA-N
• SMILES： O[C@H](C1C=CC(=C(C=1)OC)O)[C@H](CO)O

Computed Properties

• Exact Mass: 214.08400
• Monoisotopic Mass: 214.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.2Ų
• XLogP3: -0.6

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 483.7±45.0 °C at 760 mmHg
• Flash Point: 246.3±28.7 °C
• PSA: 90.15000
• LogP: -0.21260
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

erythro-Guaiacylglycerol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on erythro-Guaiacylglycerol

Exploring the Properties and Applications of Erythro-Guaiacylglycerol (CAS No. 38916-91-5) in Modern Research

Erythro-Guaiacylglycerol (CAS No. 38916-91-5) is a naturally occurring lignan derivative that has garnered significant attention in phytochemistry and biomedical research. This compound, characterized by its guaiacylglycerol backbone, is a key intermediate in lignin biosynthesis and exhibits notable bioactivity. Researchers are increasingly focusing on its potential applications in antioxidant, anti-inflammatory, and neuroprotective therapies, aligning with the growing demand for plant-derived bioactive compounds in nutraceuticals and functional foods.

The structural uniqueness of erythro-guaiacylglycerol lies in its stereochemistry, which influences its biological interactions. Recent studies highlight its role in modulating oxidative stress pathways, a hot topic in aging research and chronic disease prevention. As consumers search for "natural antioxidants for skin health" or "plant compounds for inflammation," this molecule's relevance becomes evident. Its CAS registry number (38916-91-5) serves as a critical identifier for researchers validating its purity in analytical methods like HPLC and LC-MS.

In the context of sustainable chemistry, erythro-guaiacylglycerol exemplifies the valorization of lignin-derived compounds – a trending subject in green chemistry forums. Industries exploring "upcycled plant materials" or "biobased platform chemicals" frequently encounter this molecule. Its bifunctional structure (phenolic hydroxyl and glycerol moieties) makes it a candidate for polymeric material synthesis, addressing the surge in searches for "eco-friendly alternatives to petrochemicals."

Pharmacological investigations reveal that erythro-guaiacylglycerol may influence cell signaling pathways like NF-κB and Nrf2 – keywords heavily searched in connection with immune support supplements. This aligns with the COVID-era surge in queries about "natural immune modulators." Analytical data (accessible via CAS No. 38916-91-5) confirms its stability under physiological conditions, supporting its exploration in drug delivery systems – another trending research area.

From a technical perspective, the isolation of erythro-guaiacylglycerol from lignocellulosic biomass involves advanced extraction techniques such as pressurized liquid extraction (PLE), a method frequently queried by food scientists and cosmeceutical developers. The compound's chirality (specifically its erythro configuration) is crucial for its bioactivity, making stereoselective synthesis a focus area – a niche but growing search term among organic chemists.

Environmental scientists tracking "plant biomarkers for soil health" have identified erythro-guaiacylglycerol as an indicator of lignin degradation in sustainable agriculture systems. Meanwhile, its presence in traditional medicinal plants like Eucommia ulmoides (often searched for joint health) bridges ethnopharmacology with modern evidence-based research – a crossover topic gaining traction in integrative medicine circles.

In analytical chemistry workflows, reference standards of erythro-guaiacylglycerol (indexed by CAS 38916-91-5) enable precise quantification in complex matrices. This addresses laboratory professionals' frequent searches for "high-purity phytochemical standards" and "lignin metabolite analysis protocols." The compound's UV absorption characteristics make it detectable at low concentrations, supporting its use in quality control applications for herbal extracts.

Future research directions may explore erythro-guaiacylglycerol's potential in gut microbiome modulation – a trending health topic. Preliminary data suggest microbial metabolites of this compound could influence short-chain fatty acid production, connecting it to popular searches about "prebiotic phytochemicals." Such applications position this molecule at the intersection of plant biochemistry and personalized nutrition – two rapidly evolving fields.

As regulatory agencies emphasize natural product safety, toxicological profiles of erythro-guaiacylglycerol (accessible through its CAS No. 38916-91-5) become increasingly valuable. This responds to industry demands for "GRAS (Generally Recognized As Safe) plant compounds" – a frequent query in food additive and cosmetic ingredient research. The compound's moderate water solubility and thermal stability further enhance its formulation potential.

The commercial viability of erythro-guaiacylglycerol benefits from the expanding market for plant-based actives, with consumers actively searching for "sustainable alternatives to synthetic additives." Its dual functionality as both an active ingredient and structural component in biomaterials makes it particularly versatile. Patent analysis reveals growing intellectual property activity around derivatives of this compound, particularly for cosmeceutical applications addressing skin barrier function.

In academic settings, erythro-guaiacylglycerol serves as a model compound for teaching stereochemistry principles and natural product isolation techniques. Laboratory manuals increasingly include protocols for its extraction and characterization, responding to educational searches for "hands-on phytochemistry experiments." The compound's well-defined NMR spectra (documented under CAS 38916-91-5) make it ideal for spectroscopy training.

Technological advancements in biocatalysis have opened new routes for erythro-guaiacylglycerol production via enzymatic synthesis – a process attracting attention from industrial biotechnology sectors searching for "enzymatic lignin valorization." This approach aligns with the principles of white biotechnology, reducing reliance on traditional chemical synthesis methods.

From a market perspective, the global availability of erythro-guaiacylglycerol (tracked by CAS 38916-91-5) remains limited but growing, with suppliers increasingly listing it in response to searches for "specialty phytochemicals." Pricing trends reflect its status as a high-value fine chemical, particularly for research institutions investigating lignin bioactives. Analytical certificates typically confirm its identity through comparative chromatography with authenticated standards.

In conclusion, erythro-guaiacylglycerol represents a fascinating intersection of traditional plant chemistry and modern applications. Its CAS registry number (38916-91-5) serves as a gateway to a wealth of scientific data supporting its diverse potential – from nutraceutical formulations to green material science. As research continues to uncover new dimensions of its bioactivity and utility, this compound is poised to address multiple contemporary challenges in health, sustainability, and technology.